Cas no 1805484-80-3 (Ethyl 2-cyano-5-methoxy-4-nitrobenzoate)

• Product Name: Ethyl 2-cyano-5-methoxy-4-nitrobenzoate
• CAS No: 1805484-80-3
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4957321
• Update Time: 2025-05-20

Ethyl 2-cyano-5-methoxy-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-methoxy-4-nitrobenzoate

• Inchi： 1S/C11H10N2O5/c1-3-18-11(14)8-5-10(17-2)9(13(15)16)4-7(8)6-12/h4-5H,3H2,1-2H3
• InChI Key： GVELAYLETLNZHY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OCC)C(C#N)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 1.7
• Topological Polar Surface Area: 105

Additional information on Ethyl 2-cyano-5-methoxy-4-nitrobenzoate

Ethyl 2-cyano-5-methoxy-4-nitrobenzoate (CAS No. 1805484-80-3): A Comprehensive Overview

Ethyl 2-cyano-5-methoxy-4-nitrobenzoate (CAS No. 1805484-80-3) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its cyano, methoxy, and nitro functional groups, exhibits a range of properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular formula of Ethyl 2-cyano-5-methoxy-4-nitrobenzoate is C₁₁H₁₀N₂O₅, and its molecular weight is approximately 246.20 g/mol. The presence of the cyano group imparts strong electron-withdrawing properties, while the methoxy and nitro groups contribute to its overall polarity and reactivity. These features make it an attractive candidate for various chemical transformations and reactions.

In recent years, Ethyl 2-cyano-5-methoxy-4-nitrobenzoate has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of novel anti-inflammatory agents. Studies have shown that compounds derived from this intermediate exhibit potent anti-inflammatory effects, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its pharmaceutical applications, Ethyl 2-cyano-5-methoxy-4-nitrobenzoate has also found use in the development of advanced materials. Its unique electronic properties make it suitable for applications in organic electronics, particularly in the fabrication of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Researchers have demonstrated that derivatives of this compound can enhance the efficiency and stability of these devices, opening up new possibilities in the field of renewable energy.

The synthesis of Ethyl 2-cyano-5-methoxy-4-nitrobenzoate typically involves a multi-step process that includes nitration, methylation, and cyano group introduction. Each step requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production, reducing both cost and environmental impact.

In terms of safety and handling, Ethyl 2-cyano-5-methoxy-4-nitrobenzoate should be stored in a cool, dry place away from sources of heat and ignition. It is important to handle this compound with appropriate personal protective equipment (PPE) to minimize exposure risks. While it is not classified as a hazardous material under current regulations, proper safety protocols should always be followed to ensure safe handling and storage.

The future prospects for Ethyl 2-cyano-5-methoxy-4-nitrobenzoate are promising. Ongoing research continues to uncover new applications and potential uses for this compound across various industries. As synthetic methods improve and new derivatives are developed, it is likely that Ethyl 2-cyano-5-methoxy-4-nitrobenzoate will play an increasingly important role in advancing both pharmaceutical and materials science.